2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-chlorophenyl)acetamide

Specification

• CAS No.: 1185026-34-9
• Molecular Formula: C25H17Cl2FN4O2
• Molecular Weight: 495.34
• IUPAC Name: N-(3-chlorophenyl)-2-[3-[(2-chlorophenyl)methyl]-8-fluoro-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• Standard InChI: InChI=1S/C25H17Cl2FN4O2/c26-16-5-3-6-18(10-16)30-22(33)13-32-21-9-8-17(28)11-19(21)23-24(32)25(34)31(14-29-23)12-15-4-1-2-7-20(15)27/h1-11,14H,12-13H2,(H,30,33)
• Standard InChI Key: WOOANAUUQABRQZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)F)CC(=O)NC5=CC(=CC=C5)Cl)Cl

Introduction

The compound 2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-chlorophenyl)acetamide is a complex organic molecule belonging to the class of pyrimidoindole derivatives. These compounds are known for their significant biological activities, including antitumor and antimicrobial effects, making them of interest in medicinal chemistry. The molecular formula for this compound is C25H17Cl2FN4O2, with a molecular weight of approximately 495.3 g/mol.

Synthesis and Analytical Techniques

The synthesis of 2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-chlorophenyl)acetamide likely involves multi-step organic reactions. Key steps may include the formation of the pyrimidoindole core and subsequent modifications to introduce the chlorobenzyl and chlorophenyl groups. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are typically used to monitor the synthesis progress and confirm the structure of the final product.

Biological Activity and Potential Applications

Pyrimidoindole derivatives are known for their potential therapeutic applications, particularly in cancer treatment and antimicrobial therapy. While specific biological activity data for 2-(3-(2-chlorobenzyl)-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-chlorophenyl)acetamide is limited, related compounds have shown promising results in modulating cellular signaling pathways related to apoptosis and cell cycle regulation.

Research Findings

• Chemical Diversity: The compound's unique structure offers opportunities for chemical modification to enhance its biological activity.

• Potential Therapeutic Applications: Given its structural similarity to compounds with known antitumor effects, further research is warranted to explore its therapeutic potential.

Future Directions

• In Vitro and In Vivo Studies: Conducting detailed in vitro and in vivo studies to assess the compound's efficacy and safety profile.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound's structure affect its biological activity.